Cas no 62848-42-4 ([1-(3-methylphenyl)-5-oxo-2-thioxoimidazolidin-4-yl]acetic acid)

• Product name: [1-(3-methylphenyl)-5-oxo-2-thioxoimidazolidin-4-yl]acetic acid
• CAS No: 62848-42-4
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.30028
• CID: 1641031
• PubChem ID: 3033216

[1-(3-methylphenyl)-5-oxo-2-thioxoimidazolidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [1-(3-methylphenyl)-5-oxo-2-thioxoimidazolidin-4-yl]acetic acid
• 2-[1-(3-methylphenyl)-5-oxo-2-sulfanylideneimidazolidin-4-yl]acetic acid
• DTXSID60978554
• 4-IMIDAZOLIDINEACETIC ACID, 1-(3-METHYLPHENYL)-5-OXO-2-THIOXO-
• BRN 0922983
• 62848-42-4
• [1-(3-Methylphenyl)-5-oxo-2-sulfanyl-4,5-dihydro-1H-imidazol-4-yl]acetic acid
• 1-(3-Methylphenyl)-5-oxo-2-thioxo-4-imidazolidineacetic acid

• Inchi： InChI=1S/C12H12N2O3S/c1-7-3-2-4-8(5-7)14-11(17)9(6-10(15)16)13-12(14)18/h2-5,9H,6H2,1H3,(H,13,18)(H,15,16)
• InChI Key： QSTPDWWTURJSNV-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)N2C(=O)C(NC2=S)CC(=O)O

Computed Properties

• Exact Mass: 264.05696
• Monoisotopic Mass: 264.056863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102

Experimental Properties

• Density: 1.45
• Boiling Point: 462.8°C at 760 mmHg
• Flash Point: 233.7°C
• Refractive Index: 1.685
• PSA: 69.64